N-(5-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-N-[5-[2-[(2-chlorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C22H17Cl2N5O3S2/c1-12-18(19(29-32-12)14-7-3-5-9-16(14)24)20(31)26-21-27-28-22(34-21)33-11-17(30)25-10-13-6-2-4-8-15(13)23/h2-9H,10-11H2,1H3,(H,25,30)(H,26,27,31)
• InChI Key: PWHHUZROOOIBFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=NN=C(S3)SCC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C22H17Cl2N5O3S2
• Molecular Weight: 534.4 g/mol

Description

N-(5-((2-((2-chlorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-3-(2-chlorophenyl)-5-methylisoxazole-4-carboxamide is a useful research compound. Its molecular formula is C22H17Cl2N5O3S2 and its molecular weight is 534.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Thiohydantoin Derivatives : The synthesis of new 2,5-diamino-1,3-thiazole and 2-thiohydantoin derivatives, which includes compounds structurally related to the mentioned chemical, has been explored. This synthesis involves the reaction of N-(2-aryl-1-chloro-2-oxoethyl) carboxamides with thioureas (Balya et al., 2008).

• Formation of Formazans : Another study discusses the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole. This process yields various derivatives, highlighting the chemical versatility of thiadiazole compounds (Sah et al., 2014).

• Oxadiazine and Thiadiazoline Derivatives : A study details the synthesis of 1,4-disubstituted thiosemicarbazides, which reacts with ethenetetracarbonitrile to form 2-substituted 5-phenyl-1,3,4-thiadiazoles and oxadiazoles. This indicates the potential for creating diverse compounds with the thiadiazole moiety (Hassan et al., 2005).

Pharmacological Applications

• Antiallergy Agents : N-(4-substituted-thiazolyl)oxamic acid derivatives, which are structurally similar to the compound , were synthesized and tested for antiallergy activity. They were found to be potent and orally active, suggesting potential pharmacological applications (Hargrave et al., 1983).

• Anticancer Activity : A study on N-((5-(Substituted methylene amino)-1,3,4-thiadiazol-2-yl)methyl) benzamide derivatives found that these compounds exhibited promising anticancer activity. They were tested against various human cancer cell lines, indicating the therapeutic potential of thiadiazole derivatives in cancer treatment (Tiwari et al., 2017).